Cas no 496946-78-2 (5-(Trifluoromethyl)-1H-indole-2-carboxylic acid)

5-(Trifluoromethyl)-1H-indole-2-carboxylic acid Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 5-(trifluoromethyl)-
• 5-(Trifluoromethyl)indole-2-Carboxylic Acid
• 5-Trifluoromethyl-1H-indole-2-carboxylic acid
• 1H-INDOLE-2-CARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-
• zlchem 629
• PubChem7183
• ZLD0079
• FYRRCNKOGMDNSI-UHFFFAOYSA-N
• BCP23145
• CT0115
• STK894390
• DT1741
• BBL021674
• 2-Nitroso-5-Diethylaminophenolhydrochloride
• SCHEMBL377228
• PB15737
• TS-03255
• A25850
• FT-0656696
• Z1499166763
• MFCD03095229
• Q-103543
• 5-trifluoromethylindole-2-carboxylic acid
• 1173061-68-1
• AKOS005144147
• DTXSID10589598
• SY098696
• EN300-117054
• 1H-Indole-2-carboxylicacid,5-(trifluoromethyl)-
• CS-0050743
• 496946-78-2
• AMY41613
• DB-180862
• DB-032415
• +Expand

• MDL： MFCD03095229
• InChIKey： FYRRCNKOGMDNSI-UHFFFAOYSA-N
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)6-1-2-7-5(3-6)4-8(14-7)9(15)16/h1-4,14H,(H,15,16)
• SMILES： FC(C1C([H])=C([H])C2=C(C([H])=C(C(=O)O[H])N2[H])C=1[H])(F)F

Computed Properties

• Exact Mass: 229.03500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 229.03506292g/mol
• Heavy Atom Count: 16
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 2.88490
• PSA: 53.09000
• Boiling Point: 402.5±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 197.2±27.3 °C
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),

5-(Trifluoromethyl)-1H-indole-2-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5-(Trifluoromethyl)-1H-indole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%